2-chloro-N-(6-methoxypyridin-3-yl)acetamide hydrochloride

• IUPAC Name: 2-chloro-N-(6-methoxypyridin-3-yl)acetamide;hydrochloride
• InChI: InChI=1S/C8H9ClN2O2.ClH/c1-13-8-3-2-6(5-10-8)11-7(12)4-9;/h2-3,5H,4H2,1H3,(H,11,12);1H
• InChI Key: BBRWMWICGKDIML-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)CCl.Cl
• Molecular Formula: C8H10Cl2N2O2
• Molecular Weight: 237.08 g/mol

Description

“2-chloro-N-(6-methoxypyridin-3-yl)acetamide hydrochloride” is a chemical compound with the molecular formula C8H10Cl2N2O2. It belongs to the pyridine family. This compound is used for research purposes.

Molecular Structure Analysis

The molecular weight of “2-chloro-N-(6-methoxypyridin-3-yl)acetamide hydrochloride” is 237.08. The SMILES representation of the molecule is COC1=NC=C (C=C1)NC (=O)CCl.Cl.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-depressant Properties : Researchers have explored the potential of this compound as an anti-depressant agent. .
• Michael Addition Catalyst : In synthetic chemistry, Fe(acac)₃ has been used as a catalyst for the Michael addition reaction. This reaction involves the addition of nitromethane to chalcone, yielding γ-nitroketone derivatives. .

Crystallography and Structural Studies

• Crystal Structure Investigations : Scientists have determined the crystal structures of related compounds, such as N-(6-chloro-2-methyl-2H-indazol-5-yl)acetamide. .
• Binding Studies : Spectroscopic investigations have explored the binding of anti-cancer drugs to proteins like bovine serum albumin. .

Safety and Hazards

The safety and hazards associated with “2-chloro-N-(6-methoxypyridin-3-yl)acetamide hydrochloride” are not specified in the available sources. It is intended for research use only and not for diagnostic or therapeutic use.

Synthesis routes and methods

Procedure details

Chloroacetyl chloride (8.0 ml, 0.10 mol) was added over a period of 10 minutes with cooling (dry ice bath) to a solution of 5-amino-2-methoxypyridine (11 ml, 0.10 mol) and ether (100 ml). After one hour the reaction wsa filtered and the solid collected and washed with ether to give 10.7 g of the title compound, m.p. 155°-160° C. The title product was identified by IR, NMR and MS analysis.